Cas no 556801-67-3 (1,3-Propanediol, 1-(2-thienyl)-, (1S)-)

1,3-Propanediol, 1-(2-thienyl)-, (1S)- structure
556801-67-3 structure
Product Name:1,3-Propanediol, 1-(2-thienyl)-, (1S)-
CAS No:556801-67-3
MF:C7H10O2S
MW:158.218101024628
CID:1594990
PubChem ID:18373071
Update Time:2025-04-21

1,3-Propanediol, 1-(2-thienyl)-, (1S)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediol, 1-(2-thienyl)-, (1S)-
    • 1097730-66-9
    • (S)-1-(2-Thienyl)-1,3-propanediol
    • 556801-67-3
    • DB-258954
    • AM90636
    • SCHEMBL3229012
    • SY348525
    • 1-(thiophen-2-yl)propane-1,3-diol
    • Inchi: 1S/C7H10O2S/c8-4-3-6(9)7-2-1-5-10-7/h1-2,5-6,8-9H,3-4H2
    • InChI Key: ONNSVHDTFXVFKP-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C(CCO)O

Computed Properties

  • Exact Mass: 158.0402
  • Monoisotopic Mass: 158.04015073g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 97.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 68.7Ų

Experimental Properties

  • PSA: 40.46
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